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Compound of Interest

Compound Name: Fmoc-Thr(TBDMS)-OH

Cat. No.: B557370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fmoc-Thr(TBDMS)-OH, or N-α-Fmoc-O-tert-butyldimethylsilyl-L-threonine, is a valuable amino

acid derivative widely utilized in solid-phase peptide synthesis. Its bulky tert-butyldimethylsilyl

(TBDMS) protecting group on the threonine side chain offers strategic advantages in the

synthesis of complex peptides. While generally not classified as a hazardous substance, a

thorough understanding of its safety and handling precautions is paramount to ensure a safe

laboratory environment and maintain the integrity of the compound. This technical guide

provides an in-depth overview of the safety protocols, handling procedures, and storage

requirements for Fmoc-Thr(TBDMS)-OH.

Physicochemical and Safety Data at a Glance
For rapid assessment, the key quantitative data for Fmoc-Thr(TBDMS)-OH is summarized in

the table below. This information is crucial for risk assessment and for designing appropriate

handling and storage protocols.
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Property Value Reference

Molecular Formula C25H33NO5Si [1][2]

Molecular Weight 455.62 g/mol [1][2]

Appearance Powder

Storage Temperature 2-8°C

Storage Class 11 - Combustible Solids

Water Solubility
Not specified, but generally

low for Fmoc-amino acids

Boiling Point 577.2±50.0 °C (Predicted)

Density 1.136±0.06 g/cm3 (Predicted)

pKa 3.38±0.10 (Predicted)

GHS Hazard Class
Not a hazardous substance or

mixture

Core Safety and Handling Workflow
The following diagram outlines the essential workflow for the safe handling of Fmoc-
Thr(TBDMS)-OH, from receipt of the compound to its final disposal. Adherence to this workflow

is critical for minimizing exposure and preventing contamination.

Figure 1: Safe Handling Workflow for Fmoc-Thr(TBDMS)-OH
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Caption: Logical workflow for handling Fmoc-Thr(TBDMS)-OH.

Detailed Experimental and Handling Protocols
While specific experimental protocols will vary based on the synthetic target, the following

general procedures for handling Fmoc-Thr(TBDMS)-OH should be strictly followed.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following should be

worn at all times when handling Fmoc-Thr(TBDMS)-OH:

Eye Protection: Use equipment for eye protection tested and approved under appropriate

government standards such as NIOSH (US) or EN 166 (EU).

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product.

Body Protection: Choose body protection in relation to its type, to the concentration and

amount of dangerous substances, and to the specific work-place.

Respiratory Protection: Respiratory protection is not required under normal use. Where

protection from nuisance levels of dusts is desired, use type N95 (US) or type P1 (EN 143)

dust masks.

Handling and Storage
Ventilation: Provide appropriate exhaust ventilation at places where dust is formed.

Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is 2-8°C.

Incompatible Materials: Avoid strong oxidizing agents.
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Combustibility: Fmoc-Thr(TBDMS)-OH is classified as a combustible solid. Keep away from

heat and open flames.

First-Aid Measures
In the event of exposure, follow these first-aid guidelines:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

For all exposure routes, it is advisable to consult a physician.

Spill and Disposal Procedures
In the case of a spill, avoid dust formation. Sweep up and shovel. Keep in suitable, closed

containers for disposal.

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.

Toxicological Information
To date, no significant toxicological effects have been reported for Fmoc-Thr(TBDMS)-OH, and

it is not classified as a hazardous substance. However, as with any chemical, unnecessary

exposure should be avoided. The toxicological properties of this material have not been

thoroughly investigated.

Disclaimer: This guide is intended for informational purposes only and does not replace a

formal safety data sheet (SDS) or a thorough risk assessment conducted by qualified

personnel. Always refer to the specific SDS provided by the supplier for the most accurate and

up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. advancedchemtech.com [advancedchemtech.com]

2. 146346-82-9 CAS MSDS (FMOC-THR(TBDMS)-OH) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

To cite this document: BenchChem. [Navigating the Safe Handling of Fmoc-Thr(TBDMS)-
OH: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557370#fmoc-thr-tbdms-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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